Cas no 88127-22-4 (Guanosine, 2'-deoxy-N,N-dimethyl-)

Guanosine, 2'-deoxy-N,N-dimethyl- structure

88127-22-4 structure

Product Name:Guanosine, 2'-deoxy-N,N-dimethyl-

CAS No:88127-22-4

MF:C₁₂H₁₇N₅O₄

MW:295.294481992722

CID:644109

Update Time:2023-12-05

Guanosine, 2'-deoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Guanosine, 2'-deoxy-N,N-dimethyl-
- 2-(dimethylamino)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
- Inchi： 1S/C12H17N5O4/c1-16(2)12-14-10-9(11(20)15-12)13-5-17(10)8-3-6(19)7(4-18)21-8/h5-8,18-19H,3-4H2,1-2H3,(H,14,15,20)/t6-,7+,8+/m0/s1
- InChI Key： IKDIHBAQIZQROC-XLPZGREQSA-N
- SMILES： O=C1N=C(N(C)C)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=NC1=2

Guanosine, 2'-deoxy-N,N-dimethyl- Production Method

Production Method 1

88127-22-4

Reaction Conditions

1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
2.1 Reagents: Ammonium hydroxide Solvents: Water ; 2 h, rt

Reference

Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs

Maciaszek, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620

Production Method 2

14874-70-5

274-31-7

88127-22-4

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane ; 30 min, rt
1.2 1.5 h, rt
1.3 Solvents: Water ; rt
2.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
3.1 Reagents: Ammonium hydroxide Solvents: Water ; 2 h, rt

Reference

Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs

Maciaszek, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620

Production Method 3

88127-22-4

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; 2 h, rt

Reference

Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs

Maciaszek, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620

Production Method 4

88127-22-4

Reaction Conditions

1.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
2.1 Reagents: Chlorotrimethylsilane ; 30 min, rt
2.2 1.5 h, rt
2.3 Solvents: Water ; rt
3.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
4.1 Reagents: Ammonium hydroxide Solvents: Water ; 2 h, rt

Reference

Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs

Maciaszek, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620

Production Method 5

14874-70-5

69992-10-5

274-31-7

88127-22-4

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane ; 15 min, rt
1.2 30 min, rt
1.3 Solvents: Water ; rt
2.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
3.1 Reagents: Chlorotrimethylsilane ; 30 min, rt
3.2 1.5 h, rt
3.3 Solvents: Water ; rt
4.1 Reagents: Tributylstannane Catalysts: Azobisisobutyronitrile Solvents: Benzene ; 1 h, reflux
5.1 Reagents: Ammonium hydroxide Solvents: Water ; 2 h, rt

Reference

Homopurine RP-stereo-defined phosphorothioate analogs of DNA with hampered Watson-Crick base pairings form Hoogsteen paired parallel duplexes with (2'-OMe)-RNAs

Maciaszek, Anna; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4611-4620